Cas no 6963-65-1 (4-bromo-5-nitro-1H-imidazole)
4-bromo-5-nitro-1H-imidazole structure
Product Name:4-bromo-5-nitro-1H-imidazole
CAS No:6963-65-1
MF:C3H2BrN3O2
MW:191.970879077911
MDL:MFCD00033542
CID:521037
PubChem ID:135408628
Update Time:2025-04-19
4-bromo-5-nitro-1H-imidazole Chemical and Physical Properties
Names and Identifiers
-
- 5-Bromo-4-nitroimidazole
- 5-Bromo-4-nitro-1H-imidazole
- 1H-Imidazole,5-bromo-4-nitro-
- 4-BROMO-5-NITROIMIDAZOLE
- 4(5)-Bromo-5(4)-nitroimidazole
- 4-Brom-5-nitro-imidazol
- 4-bromo-5-nitro-1(3)H-imidazole
- 4-BROMO-5-NITRO-1H-IMIDAZOLE
- 5(4)-bromo-4(5)-nitroimidazole
- 5-bromo-5-nitroimidazole
- 4-Nitro-5-bromoimidazole
- NSC 54255
- W13858
- CHEMBL1896807
- DTXSID60219898
- SB21911
- AMY11963
- NSC54255
- SCHEMBL1523197
- 6963-65-1
- NSC-54255
- NSC-816192
- NSC816192
- FT-0648689
- CS-0043023
- AKOS005622182
- 5-Bromo-4-nitro-1H-imidazole pound>>5-Bromo-4-nitroimidazole
- MFCD11501602
- SMR001557434
- J-517108
- BCP21817
- A836579
- EN300-79485
- 1H-Imidazole, 4-bromo-5-nitro-
- SY016356
- SCHEMBL14037460
- AKOS005223636
- HMS3080O08
- MFCD00033542
- GS-5485
- MLS002667674
- BBL012842
- DB-074198
- ALBB-034393
- DTXCID10142389
- 4-BROMO-5-NITRO-3H-IMIDAZOLE
- STK788230
- 4-bromo-5-nitro-1H-imidazole
-
- MDL： MFCD00033542
- Inchi： 1S/C3H2BrN3O2/c4-2-3(7(8)9)6-1-5-2/h1H,(H,5,6)
- InChI Key： KSEFBYAEHWXHLM-UHFFFAOYSA-N
- SMILES： BrC1=C([N+](=O)[O-])NC=N1
Computed Properties
- Exact Mass: 190.93300
- Monoisotopic Mass: 190.933039
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 125
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 74.5
Experimental Properties
- Density: 2.156
- Melting Point: 281-282 ºC (dec.)
- Boiling Point: 382.2°C at 760 mmHg
- Flash Point: 184.9℃
- Refractive Index: 1.663
- PSA: 74.50000
- LogP: 1.60360
4-bromo-5-nitro-1H-imidazole Customs Data
- HS CODE：2933290090
- Customs Data：
China Customs Code:
2933290090Overview:
2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-bromo-5-nitro-1H-imidazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD102978-100mg |
4-Bromo-5-nitroimidazole |
6963-65-1 | 97% | 100mg |
￥79.0 | 2022-02-28 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD102978-250mg |
4-Bromo-5-nitroimidazole |
6963-65-1 | 97% | 250mg |
￥54.0 | 2024-04-18 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD102978-1g |
4-Bromo-5-nitroimidazole |
6963-65-1 | 97% | 1g |
￥162.0 | 2024-04-18 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD102978-5g |
4-Bromo-5-nitroimidazole |
6963-65-1 | 97% | 5g |
￥526.0 | 2024-04-18 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD102978-10g |
4-Bromo-5-nitroimidazole |
6963-65-1 | 97% | 10g |
￥1842 | 2021-08-03 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD102978-25g |
4-Bromo-5-nitroimidazole |
6963-65-1 | 97% | 25g |
￥1841.0 | 2024-04-18 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-GP155-50mg |
4-bromo-5-nitro-1H-imidazole |
6963-65-1 | 97% | 50mg |
73.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-GP155-1g |
4-bromo-5-nitro-1H-imidazole |
6963-65-1 | 97% | 1g |
401.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-GP155-200mg |
4-bromo-5-nitro-1H-imidazole |
6963-65-1 | 97% | 200mg |
142.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-GP155-5g |
4-bromo-5-nitro-1H-imidazole |
6963-65-1 | 97% | 5g |
1282.0CNY | 2021-08-04 |
4-bromo-5-nitro-1H-imidazole Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:6963-65-1)4-bromo-5-nitro-1H-imidazole
Order Number:A836579
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 06:37
Price ($):312.0
Email:sales@amadischem.com
4-bromo-5-nitro-1H-imidazole Related Literature
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:6963-65-1)4-bromo-5-nitro-1H-imidazole
Purity:99%
Quantity:25g
Price ($):312.0